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Aluminium triricinoleate Aluminium triricinoleate
Brand Name: Vulcanchem
CAS No.: 17161-57-8
VCID: VC21055078
InChI: InChI=1S/3C18H34O3.Al/c3*1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h3*9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);/q;;;+3/p-3/b3*12-9-;/t3*17-;/m111./s1
SMILES: CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.[Al+3]
Molecular Formula: C54H99AlO9
Molecular Weight: 919.3 g/mol

Aluminium triricinoleate

CAS No.: 17161-57-8

Cat. No.: VC21055078

Molecular Formula: C54H99AlO9

Molecular Weight: 919.3 g/mol

* For research use only. Not for human or veterinary use.

Aluminium triricinoleate - 17161-57-8

Specification

CAS No. 17161-57-8
Molecular Formula C54H99AlO9
Molecular Weight 919.3 g/mol
IUPAC Name aluminum;(Z,12R)-12-hydroxyoctadec-9-enoate
Standard InChI InChI=1S/3C18H34O3.Al/c3*1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h3*9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);/q;;;+3/p-3/b3*12-9-;/t3*17-;/m111./s1
Standard InChI Key RGSWBTSJNLYXFQ-MEOCIHEDSA-K
Isomeric SMILES CCCCCC[C@@H](O)C/C=C\CCCCCCCC(=O)[O-].CCCCCC[C@@H](O)C/C=C\CCCCCCCC(=O)[O-].CCCCCC[C@@H](O)C/C=C\CCCCCCCC(=O)[O-].[Al+3]
SMILES CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.[Al+3]
Canonical SMILES CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.CCCCCCC(CC=CCCCCCCCC(=O)[O-])O.[Al+3]

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